Cas no 13643-42-0 (2-Butenamide,N-[2-(2-oxo-1-imidazolidinyl)ethyl]-)

• Product Name: 2-Butenamide,N-[2-(2-oxo-1-imidazolidinyl)ethyl]-
• CAS No: 13643-42-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 213892
• PubChem ID: 114663
• Update Time: 2025-04-19

2-Butenamide,N-[2-(2-oxo-1-imidazolidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,N-[2-(2-oxo-1-imidazolidinyl)ethyl]-
• (E)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]but-2-enamide
• N-[2-(2-oxoimidazolidin-1-yl)ethyl]crotonamide
• (2E)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]but-2-enamide
• 2-Butenamide, N-(2-(2-oxo-1-imidazolidinyl)ethyl)-
• Crotonamide, N-(2-(2-oxo-1-imidazolidinyl)ethyl)-
• N-(2-(2-Oxo-1-imidazolidinyl)ethyl)crotonamide
• N-(2-(2-Oxoimidazolidin-1-yl)ethyl)crotonamide
• N-[2-(2-Oxo-1-imidazolidinyl)ethyl]crotonamide
• (E)-N-[2-(2-Oxo-1-imidazolidinyl)ethyl]-2-butenamide
• 13643-42-0
• 2-Butenamide, N-[2-(2-oxo-1-imidazolidinyl)ethyl]-
• N-[2-(2-oxoimidazolidin-1-yl)ethyl]but-2-enamide
• DTXSID0065569

• Inchi： 1S/C9H15N3O2/c1-2-3-8(13)10-4-6-12-7-5-11-9(12)14/h2-3H,4-7H2,1H3,(H,10,13)(H,11,14)
• InChI Key： VCBCPCANDXGMPG-UHFFFAOYSA-N
• SMILES： O=C1NCCN1CCNC(C=CC)=O

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44